Cas no 23975-15-7 (Thiophene, 2,2'-(1,2-ethynediyl)bis-)

• Product Name: Thiophene, 2,2'-(1,2-ethynediyl)bis-
• CAS No: 23975-15-7
• MF: C₁₀H₆S₂
• MW: 190.284639835358
• MDL: MFCD32856067
• CID: 1415912
• PubChem ID: 637281
• Update Time: 2025-04-20

Thiophene, 2,2'-(1,2-ethynediyl)bis- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2,2'-(1,2-ethynediyl)bis-
• 2-(2-thiophen-2-ylethynyl)thiophene
• 2,2'-Bisthienylethyne
• 2,2'-Bithienylacetylene
• Bis(2-thienyl)acetylene
• Di(2-thienyl)acetylene
• alpha,alpha'-Dithienylacetylene
• 2-(2-thienylethynyl)thiophene
• 23975-15-7
• InChI=1/C10H6S2/c1-3-9(11-7-1)5-6-10-4-2-8-12-10/h1-4,7-8
• F74516
• dithienylacetylene
• 2,2'-ethyne-1,2-diyldithiophene
• DTXSID50348424
• 2-[2-(THIOPHEN-2-YL)ETHYNYL]THIOPHENE
• AKOS040764637
• 2-(2-thiophen-2-yl-ethynyl)-thiophene
• BS-47735
• 1,2-Di(thiophen-2-yl)ethyne
• SCHEMBL2491796
• 2,2?-ethyne-1,2-diyldithiophene

• MDL： MFCD32856067
• Inchi： 1S/C10H6S2/c1-3-9(11-7-1)5-6-10-4-2-8-12-10/h1-4,7-8H
• InChI Key： UVIHBGIRBHGVTK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C#CC1=CC=CS1

Computed Properties

• Exact Mass: 189.99118
• Monoisotopic Mass: 189.99109254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 105-106 ºC
• Boiling Point: 318.4±17.0 ºC (760 Torr),
• Flash Point: 108.1±7.2 ºC,
• Solubility: Insuluble (8.9E-4 g/L) (25 ºC),
• PSA: 0